Cas no 2034329-36-5 (N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(propan-2-yloxy)benzamide)

• Product Name: N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(propan-2-yloxy)benzamide
• CAS No: 2034329-36-5
• MF: C₁₉H₂₅NO₃S
• MW: 347.471704244614
• CID: 5348966
• Update Time: 2025-05-22

N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-4-isopropoxybenzamide
• N-(5-hydroxy-3-thiophen-3-ylpentyl)-4-propan-2-yloxybenzamide
• N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C19H25NO3S/c1-14(2)23-18-5-3-16(4-6-18)19(22)20-10-7-15(8-11-21)17-9-12-24-13-17/h3-6,9,12-15,21H,7-8,10-11H2,1-2H3,(H,20,22)
• InChI Key： DXAKZYFJYBWIJY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CCO)CCNC(C1C=CC(=CC=1)OC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 370
• XLogP3: 3.4
• Topological Polar Surface Area: 86.8

Additional information on N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(propan-2-yloxy)benzamide

Comprehensive Analysis of N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(propan-2-yloxy)benzamide (CAS No. 2034329-36-5)

In the rapidly evolving field of medicinal chemistry, N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(propan-2-yloxy)benzamide (CAS No. 2034329-36-5) has emerged as a compound of significant interest. This molecule, characterized by its unique thiophene and benzamide moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a hydroxypentyl chain with a propan-2-yloxybenzamide group, offering a promising scaffold for therapeutic agents.

The compound's CAS No. 2034329-36-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key areas of focus is its potential role in targeting G-protein-coupled receptors (GPCRs), a hot topic in current pharmaceutical research. GPCRs are involved in numerous physiological processes, and modulators of these receptors are highly sought after for treating conditions like chronic pain, inflammation, and metabolic disorders. The thiophene ring in this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs, enhancing the molecule's bioavailability and binding affinity.

Another aspect driving interest in N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(propan-2-yloxy)benzamide is its potential application in central nervous system (CNS) disorders. With the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, there is a pressing need for novel therapeutic agents. The compound's ability to cross the blood-brain barrier (BBB), attributed to its hydrophilic-lipophilic balance, makes it a candidate for further investigation. Recent studies have also explored its anti-inflammatory and antioxidant properties, aligning with the growing consumer interest in natural and synthetic compounds that combat oxidative stress.

From a synthetic chemistry perspective, the preparation of CAS No. 2034329-36-5 involves multi-step organic reactions, including amide coupling and etherification. These processes are often optimized for yield and purity, as impurities can significantly impact the compound's pharmacological profile. The propan-2-yloxy group, for instance, is introduced via a nucleophilic substitution reaction, which requires precise control of reaction conditions. Such synthetic challenges are frequently discussed in online forums and research papers, highlighting the compound's complexity and the expertise required for its production.

In the context of drug repurposing, a trending topic in pharmaceutical research, N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(propan-2-yloxy)benzamide is being evaluated for its efficacy in non-traditional indications. For example, its structural similarity to known serotonin receptor modulators has prompted investigations into its potential use in mood disorders. This aligns with the increasing public awareness of mental health and the demand for safer, more effective treatments. Additionally, the compound's metabolic stability and low toxicity profile, as suggested by preliminary studies, make it a viable candidate for further preclinical testing.

The commercial potential of CAS No. 2034329-36-5 is also noteworthy. With the global pharmaceutical market projected to grow exponentially, there is a surge in demand for novel chemical entities. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to academic and industrial clients. Its patent status and intellectual property considerations are also critical factors influencing its marketability, often discussed in business and legal circles.

In summary, N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(propan-2-yloxy)benzamide (CAS No. 2034329-36-5) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structural attributes, combined with its potential therapeutic applications, make it a subject of ongoing research and discussion. As the scientific community continues to unravel its mechanisms and benefits, this compound is poised to play a pivotal role in the future of drug development and personalized medicine.